Cas no 1903648-49-6 (3-methyl-2-(3-methyloxetan-3-yl)butanoic acid)
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid
- EN300-1816227
- 1903648-49-6
-
- Inchi: 1S/C9H16O3/c1-6(2)7(8(10)11)9(3)4-12-5-9/h6-7H,4-5H2,1-3H3,(H,10,11)
- InChI Key: YEYPZIWXCDMRNV-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5Ų
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816227-0.05g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-0.1g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-0.25g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-0.5g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-1.0g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1816227-2.5g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-5.0g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1816227-10.0g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1816227-1g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1816227-5g |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid |
1903648-49-6 | 5g |
$3105.0 | 2023-09-19 |
3-methyl-2-(3-methyloxetan-3-yl)butanoic acid Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid
Comprehensive Overview of 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid (CAS No. 1903648-49-6): Properties, Applications, and Industry Relevance
In the rapidly evolving field of specialty chemicals, 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid (CAS No. 1903648-49-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its oxetane and carboxylic acid functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are actively exploring its reactivity, stability, and compatibility with modern green chemistry principles.
The molecular structure of 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid combines a butanoic acid backbone with a 3-methyloxetane substituent, creating a sterically hindered yet reactive scaffold. This configuration enables selective transformations, making it valuable for constructing complex molecules. Recent publications highlight its role as a building block in drug discovery, particularly for modifying pharmacokinetic properties of lead compounds. The oxetane ring moiety is known to enhance metabolic stability—a hot topic in medicinal chemistry circles addressing drug half-life extension challenges.
From an industrial perspective, the synthesis of CAS 1903648-49-6 aligns with growing demands for sustainable manufacturing. Process chemists have developed optimized routes using catalytic methods that minimize waste, responding to the pharmaceutical industry's focus on green chemistry metrics. Analytical data shows promising purity profiles (>98% by HPLC), meeting stringent requirements for high-value intermediates in regulated applications. These advancements directly address frequently searched queries about "eco-friendly synthesis of functionalized carboxylic acids" and "improving atom economy in heterocyclic chemistry."
Material science applications are another emerging area for this compound. The strained oxetane ring can undergo controlled polymerization, contributing to novel polymers with tailored thermal and mechanical properties. Patent literature reveals its utility in creating crosslinking agents for coatings and adhesives—sectors currently prioritizing performance under extreme conditions. This connects with trending searches about "next-generation polymer additives" and "chemical solutions for durable materials."
Quality control protocols for 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid emphasize comprehensive characterization via NMR (¹H, ¹³C), mass spectrometry, and X-ray crystallography when available. Such rigorous standardization ensures batch-to-batch reproducibility, a critical factor for researchers investigating "structure-activity relationships" or "molecular design principles"—terms frequently appearing in academic search patterns. Stability studies indicate optimal storage under inert conditions at controlled temperatures, information highly relevant to procurement specialists.
The commercial availability of CAS 1903648-49-6 through specialty chemical suppliers has expanded significantly since 2020, reflecting market recognition of its value. Pricing trends correlate with production scale-up achievements and the compound's inclusion in several drug candidate pipelines. Supply chain analysts note growing interest from Asia-Pacific manufacturers, coinciding with regional investments in fine chemical infrastructure. These developments respond to common queries about "sourcing rare carboxylic acid derivatives" and "emerging compounds in contract manufacturing."
Future research directions may explore enzymatic transformations of 3-methyl-2-(3-methyloxetan-3-yl)butanoic acid, leveraging biocatalysis to achieve unprecedented selectivity. Preliminary studies suggest potential for asymmetric synthesis applications, aligning with the pharmaceutical industry's push toward chiral building blocks. Such possibilities resonate with trending topics like "biocatalytic route design" and "stereoselective manufacturing technologies," frequently searched by process development teams worldwide.
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